Stretchable supercapacitor based on a cellular structure†
Journal of Materials Chemistry A Pub Date: 2016-06-06 DOI: 10.1039/C6TA03762C
Abstract
Stretchable supercapacitors are critical for a variety of portable and wearable electronic devices, and they have been typically realized by the use of non-active elastic substrates that do not contribute to the energy storage capability. Here a new family of stretchable supercapacitors is fabricated from cellular carbon nanotube film-based electrodes with high electrochemical performances. They display high specific capacitances that can be maintained by 98.3% after stretching by 140% for 3000 cycles. In addition, their voltage and current windows are tuned by varying the configuration of the film electrode.
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